Cas no 114020-91-6 (Ethanone,2-chloro-2-fluoro-1-(1-pyrrolidinyl)-)

• Product Name: Ethanone,2-chloro-2-fluoro-1-(1-pyrrolidinyl)-
• CAS No: 114020-91-6
• MF: C₆H₉ClFNO
• MW: 165.593164205551
• CID: 130374
• PubChem ID: 13948227
• Update Time: 2025-04-19

Ethanone,2-chloro-2-fluoro-1-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-2-fluoro-1-(1-pyrrolidinyl)-
• Pyrrolidine, 1-(chlorofluoroacetyl)- (9CI)
• 2-Chloro-2-fluoro-1-(1-pyrrolidinyl)ethanone
• 114020-91-6
• 2-chloro-2-fluoro-1-pyrrolidin-1-ylethanone

• Inchi： 1S/C6H9ClFNO/c7-5(8)6(10)9-3-1-2-4-9/h5H,1-4H2
• InChI Key： CWLBXXIZARKKEL-UHFFFAOYSA-N
• SMILES： ClC(C(N1CCCC1)=O)F

Computed Properties

• Exact Mass: 165.03577
• Monoisotopic Mass: 165.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31